Cas no 38987-74-5 (2-Propanone,1-hydroxy-3-iodo-)

2-Propanone,1-hydroxy-3-iodo- Properties

Names and Identifiers

• 2-Propanone,1-hydroxy-3-iodo-
• 1-hydroxy-3-iodopropan-2-one
• 1-Hydroxy-3-iodoacetone
• 1-HYDROXY-3-IODO-2-PROPANONE
• 2-Propanone, 1-hydroxy-3-iodo-
• 1-IODO-3-HYDROXYPROPAN-2-ONE
• 47B867ZTVU
• UNII-47B867ZTVU
• DTXSID10192268
• 38987-74-5
• Q27259034
• 3-Ihpo
• 3-Iodo-1-hydroxypropan-2-one
• +Expand

• InChIKey： DNKGTQBENDALFD-UHFFFAOYSA-N
• Inchi： InChI=1S/C3H5IO2/c4-1-3(6)2-5/h5H,1-2H2
• SMILES： OCC(=O)CI

Computed Properties

• Exact Mass: 199.93295
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 199.93343g/mol
• Heavy Atom Count: 6
• Complexity: 52.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3